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Compound of Interest

Compound Name: ML-7

Cat. No.: B1676662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML-7 is a potent, reversible, and ATP-competitive inhibitor of myosin light chain kinase (MLCK).

[1] It is a valuable tool for studying the physiological roles of MLCK in various cellular

processes, including smooth muscle contraction, cell division, and apoptosis.[2][3] This

document provides detailed application notes and protocols for the preparation, storage, and

use of ML-7 stock solutions to ensure experimental success and reproducibility.

Data Presentation
Solubility of ML-7 Hydrochloride
The solubility of ML-7 hydrochloride in various common laboratory solvents is summarized

below. Dimethyl sulfoxide (DMSO) is the most effective solvent for preparing high-concentration

stock solutions.
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Solvent Solubility Notes Source(s)

DMSO
≥90 mg/mL (198.78

mM)

Fresh, anhydrous

DMSO is

recommended as it is

hygroscopic, and

absorbed moisture

can reduce solubility.

[1]

20 mg/mL

≥15.95 mg/mL [4]

10 mg/mL [5]

Water Insoluble

Generally reported as

insoluble in its free

base form.

[1]

≥8.82 mg/mL
Requires sonication

and warming.
[4]

10 mg/mL
For the hydrochloride

salt.

Ethanol Insoluble In absolute ethanol. [1]

<2.33 mg/mL [4]

Soluble (warm)
Soluble in warm

ethanol.
[5]

Ethanol/Water (1:1) 10 mg/mL [5]

Methanol Soluble [5]

DMF Soluble

Recommended Storage Conditions
Proper storage of ML-7, both as a powder and in solution, is critical to maintain its stability and

activity.
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Form
Storage
Temperature

Duration Notes Source(s)

Powder -20°C 3 years [6]

4°C 2 years [6]

In Solvent -80°C 1 year

Aliquoting is

recommended to

avoid repeated

freeze-thaw

cycles.

[1]

-20°C 1 month [6]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration ML-7
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM ML-7 stock solution in DMSO, which is

suitable for most in vitro cell-based assays.

Materials:

ML-7 hydrochloride powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Equilibrate: Allow the vial of ML-7 hydrochloride powder to reach room temperature before

opening to prevent moisture condensation.
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Weigh: Accurately weigh the desired amount of ML-7 powder. For 1 mL of a 10 mM stock

solution, you will need 4.53 mg of ML-7 hydrochloride (Molecular Weight: 452.74 g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the ML-7 powder.

Mix: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Sonicate (Optional): If the compound does not fully dissolve, place the vial in an ultrasonic

water bath for 5-10 minutes. Gentle warming to 37°C can also aid dissolution.

Aliquot: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in

sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

Store: Store the aliquots at -20°C or -80°C as recommended in the table above.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the DMSO stock solution into an aqueous-based culture

medium for treating cells.

Procedure:

Thaw: Thaw a single aliquot of the ML-7 DMSO stock solution at room temperature.

Vortex: Briefly vortex the thawed stock solution to ensure homogeneity.

Dilute: Perform a serial dilution of the stock solution into your cell culture medium to achieve

the desired final concentration. It is crucial to add the DMSO stock solution to the medium

and mix immediately to prevent precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity. A vehicle control

(medium with the same final concentration of DMSO) should always be included in your

experiments.[6]
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Caption: Mechanism of action of ML-7.

Experimental Workflow for ML-7 Stock Solution
Preparation
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Caption: Workflow for preparing ML-7 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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